Cas no 868978-15-8 (N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide)

• Product Name: N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide
• CAS No: 868978-15-8
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5362506
• Update Time: 2025-10-28

N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]butanamide
• N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide

• Inchi： 1S/C14H19N3O/c1-3-5-13(18)15-8-7-12-10-17-9-4-6-11(2)14(17)16-12/h4,6,9-10H,3,5,7-8H2,1-2H3,(H,15,18)
• InChI Key： UGWXPLKMRKGHKK-UHFFFAOYSA-N
• SMILES： C(NCCC1=CN2C(=N1)C(C)=CC=C2)(=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide

Comprehensive Guide to N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide (CAS No. 868978-15-8)

N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide (CAS No. 868978-15-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structure of this molecule, featuring an 8-methylimidazo[1,2-a]pyridine core linked to a butanamide moiety, makes it a promising candidate for various therapeutic applications.

The CAS No. 868978-15-8 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. The compound's molecular formula and weight, along with its physicochemical properties, are essential for understanding its behavior in different environments. Researchers often explore its solubility, stability, and reactivity to optimize its use in drug formulation and biochemical assays. Given the growing interest in small-molecule therapeutics, this compound is frequently studied for its potential in targeting specific biological pathways.

One of the most searched topics related to N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide is its role in central nervous system (CNS) disorders. The imidazo[1,2-a]pyridine scaffold is known to interact with neurotransmitter receptors, making it a valuable template for developing treatments for conditions like anxiety, depression, and sleep disorders. Recent studies have highlighted its potential as a GABA receptor modulator, a hot topic in neuroscience research. This aligns with the increasing demand for novel CNS-active compounds that offer improved efficacy and safety profiles.

Another area of interest is the compound's application in cancer research. The 8-methylimidazo[1,2-a]pyridine moiety has been investigated for its ability to inhibit key enzymes involved in tumor growth. Researchers are particularly interested in its potential as a kinase inhibitor, a class of drugs that has revolutionized oncology. With the rise of personalized medicine, there is a growing need for compounds like N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide that can be tailored to target specific genetic mutations in cancer cells.

The synthesis and scale-up production of N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide are also frequently discussed topics. Efficient synthetic routes are crucial for ensuring the compound's availability for preclinical and clinical studies. Recent advancements in green chemistry have prompted researchers to explore environmentally friendly methods for producing this compound, reducing waste and energy consumption. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a priority for many companies and regulatory agencies.

In addition to its therapeutic potential, N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide is also studied for its structure-activity relationships (SAR). Understanding how modifications to its chemical structure affect its biological activity is key to optimizing its performance. This is particularly relevant in the context of drug repurposing, where existing compounds are evaluated for new therapeutic uses. The compound's versatility makes it a valuable tool for medicinal chemists seeking to develop next-generation drugs.

The market for imidazo[1,2-a]pyridine derivatives is expanding, driven by their broad applicability in drug discovery. N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide is part of this growing trend, with increasing demand from pharmaceutical companies and research institutions. Its unique properties and potential applications make it a compound to watch in the coming years. As the industry shifts toward targeted therapies and precision medicine, compounds like this will play a pivotal role in shaping the future of healthcare.

For researchers and manufacturers, sourcing high-quality N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide is essential. Reliable suppliers who adhere to Good Manufacturing Practices (GMP) are critical for ensuring the compound's purity and consistency. This is especially important for preclinical studies and clinical trials, where the quality of the active ingredient can significantly impact the results. The compound's CAS No. 868978-15-8 serves as a key reference for procurement and regulatory compliance.

In summary, N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide (CAS No. 868978-15-8) is a versatile and promising compound with wide-ranging applications in pharmaceutical research and drug development. Its unique structure and biological activity make it a valuable asset for scientists exploring new treatments for CNS disorders, cancer, and other conditions. As the demand for innovative therapeutics grows, this compound is poised to make a significant impact in the field of medicinal chemistry and beyond.